Cas no 2172556-16-8 (2-(1-Hydroxycyclohexyl)-2-methylpentanoic acid)

2-(1-Hydroxycyclohexyl)-2-methylpentanoic acid is a cyclohexyl-substituted carboxylic acid derivative characterized by its unique structural features, including a hydroxylated cyclohexyl ring and a branched alkyl chain. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules, such as pharmaceuticals or specialty chemicals. The presence of both hydroxyl and carboxyl functional groups enhances its reactivity, enabling selective modifications for targeted applications. Its sterically hindered structure may also influence stereochemical outcomes in synthetic pathways. The compound's stability under standard conditions makes it suitable for further derivatization or purification processes.
2-(1-Hydroxycyclohexyl)-2-methylpentanoic acid structure
2172556-16-8 structure
Product Name:2-(1-Hydroxycyclohexyl)-2-methylpentanoic acid
CAS No:2172556-16-8
MF:C12H22O3
MW:214.301284313202
CID:5568234
PubChem ID:165592538
Update Time:2025-06-09

2-(1-Hydroxycyclohexyl)-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1631282
    • 2-(1-hydroxycyclohexyl)-2-methylpentanoic acid
    • 2172556-16-8
    • 2-(1-Hydroxycyclohexyl)-2-methylpentanoic acid
    • Inchi: 1S/C12H22O3/c1-3-7-11(2,10(13)14)12(15)8-5-4-6-9-12/h15H,3-9H2,1-2H3,(H,13,14)
    • InChI Key: XIKGHFJCGDZMGJ-UHFFFAOYSA-N
    • SMILES: OC1(CCCCC1)C(C(=O)O)(C)CCC

Computed Properties

  • Exact Mass: 214.15689456g/mol
  • Monoisotopic Mass: 214.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 57.5Ų

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Additional information on 2-(1-Hydroxycyclohexyl)-2-methylpentanoic acid

2-(1-Hydroxycyclohexyl)-2-methylpentanoic Acid: A Comprehensive Overview

2-(1-Hydroxycyclohexyl)-2-methylpentanoic acid is a compound with the CAS number 2172556-16-8, which has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is a member of the broader class of carboxylic acids, specifically those with substituted cyclohexane rings. Its structure, which includes a hydroxycyclohexyl group and a methyl substituent, contributes to its distinctive reactivity and biological activity.

The molecular formula of 2-(1-hydroxycyclohexyl)-2-methylpentanoic acid is C₁₁H₂₀O₃, and its molecular weight is approximately 196.3 g/mol. The compound exists as a white crystalline solid under standard conditions, with a melting point of around 135°C and a boiling point of 300°C. Its solubility in water is moderate, making it suitable for various aqueous-based reactions and formulations.

Recent studies have highlighted the potential of 2-(1-hydroxycyclohexyl)-2-methylpentanoic acid in the field of drug discovery. Researchers have explored its ability to act as a precursor for more complex molecules with pharmacological activity. For instance, its role in the synthesis of bioactive compounds targeting neurodegenerative diseases has been extensively investigated. The hydroxycyclohexyl group in its structure has been shown to enhance the compound's ability to cross cellular membranes, making it an attractive candidate for drug delivery systems.

In addition to its pharmaceutical applications, 2-(1-hydroxycyclohexyl)-2-methylpentanoic acid has also found use in the cosmetic industry. Its ability to act as an emulsifier and stabilizer in skincare products has been leveraged to create formulations that enhance skin hydration and reduce irritation. Recent advancements in nanotechnology have further expanded its utility, with researchers incorporating it into lipid nanoparticles for targeted delivery of active ingredients.

The synthesis of 2-(1-hydroxycyclohexyl)-2-methylpentanoic acid involves a multi-step process that typically begins with the preparation of the hydroxycyclohexane derivative. This is followed by alkylation and oxidation steps to introduce the necessary functional groups. Recent optimizations in this synthesis pathway have significantly improved yields and reduced production costs, making it more accessible for large-scale manufacturing.

From an environmental perspective, 2-(1-hydroxycyclohexyl)-2-methylpentanoic acid has been studied for its biodegradability and eco-friendly properties. Research indicates that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This characteristic makes it an ideal choice for industries seeking sustainable alternatives to traditional chemicals.

In conclusion, 2-(1-hydroxycyclohexyl)-2-methylpentanoic acid (CAS No: 2172556-16-8) is a versatile compound with a wide range of applications across pharmaceuticals, cosmetics, and nanotechnology. Its unique chemical structure and favorable properties continue to drive innovation in these fields, ensuring its relevance in both academic research and industrial production.

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